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This technical guide provides a comprehensive overview of the structural and functional
characteristics of the MM-589 trifluoroacetate (TFA) salt in complex with the WD repeat-
containing protein 5 (WDR5). MM-589 is a potent, cell-permeable, macrocyclic peptidomimetic
inhibitor of the WDR5-mixed-lineage leukemia (MLL) protein-protein interaction, a critical
epigenetic target in various cancers, particularly MLL-rearranged leukemias.

Introduction

WD repeat-containing protein 5 (WDR5) is a core component of several chromatin-modifying
complexes, including the MLL/SET1 histone methyltransferase (HMT) complexes responsible
for histone H3 lysine 4 (H3K4) methylation. This epigenetic mark is crucial for transcriptional
activation, and its misregulation is a hallmark of certain aggressive cancers. WDR5 acts as a
scaffold, presenting the MLL protein to its histone substrate. The interaction between WDR5
and MLL is mediated by a conserved "WIN" (WDR5-interaction) motif on MLL that binds to a
central pocket on WDR5.

MM-589 was developed as a high-affinity inhibitor that targets this WIN site on WDR5, thereby
disrupting the WDR5-MLL interaction and inhibiting the downstream HMT activity of the MLL
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complex. This guide details the binding characteristics, structural basis of interaction, and the

experimental protocols used to elucidate the properties of the MM-589-WDR5 complex.

Data Presentation

The following tables summarize the quantitative data for MM-589's binding affinity, inhibitory

activity, and cellular effects.

Table 1: Biochemical Activity of MM-589

Parameter Value

Description

IC50 (WDR5 Binding) 0.90 nM

Concentration of MM-589
required to inhibit 50% of the
binding of a fluorescently
labeled MLL peptide to WDR5
in a competitive binding assay.

[1112](31[4]

Ki (WDRS5 Binding) <1 nM

Inhibition constant, indicating
the high binding affinity of MM-
589 for WDR5.[1][5]

IC50 (MLL HMT Activity) 12.7 nM

Concentration of MM-589
required to inhibit 50% of the
histone H3K4
methyltransferase activity of
the MLL complex.[1][2][3]

Table 2: Cellular Activity of MM-589
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Cell Line

MLL Status

IC50 (Cell Growth)

Description

MV4-11

MLL-AF4 fusion

0.25 M

Human acute myeloid
leukemia (AML) cell
line with an MLL

rearrangement.[3][5]

MOLM-13

MLL-AF9 fusion

0.21 uM

Human AML cell line
with an MLL

rearrangement.[3][5]

HL-60

Wild-type MLL

8.6 uM

Human promyelocytic
leukemia cell line with
wild-type MLL, used

as a negative control.

[3](5]

Table 3: Crystallographic Data for the MM-589-WDR5 Complex (PDB ID: 5VFC)

Parameter Value
Resolution 1.64 A
R-Value Work 0.148
R-Value Free 0.174
Space Group cl21

Unit Cell Dimensions (a, b, c)

88.35 A, 58.56 A, 56.80 A

Unit Cell Angles (a, B, Y)

90°, 96.16°, 90°

Data sourced from the RCSB Protein Data Bank entry 5VFC.[6]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

WDRS5 Protein Expression and Purification
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Human WDRS5 (residues 23-334) is cloned into a pET-based expression vector with an N-
terminal affinity tag (e.g., His-SUMO). The plasmid is transformed into E. coli BL21(DE3) cells.
Cells are grown in Luria-Bertani (LB) medium at 37°C to an OD600 of 0.6-0.8. Protein
expression is induced with isopropyl 3-D-1-thiogalactopyranoside (IPTG) at a final
concentration of 0.2 mM, and the culture is incubated overnight at 16°C.

Cells are harvested by centrifugation, resuspended in a lysis buffer (e.g., 50 mM Tris-HCI pH
8.0, 300 mM NaCl, 10 mM imidazole, 1 mM TCEP), and lysed by sonication. The lysate is
cleared by ultracentrifugation. The supernatant is loaded onto a Ni-NTA affinity column. The
column is washed with lysis buffer containing 20 mM imidazole, and the protein is eluted with
lysis buffer containing 300 mM imidazole. The affinity tag is cleaved by a specific protease
(e.g., SUMO protease) during overnight dialysis against a low-imidazole buffer. A second Ni-
NTA column is used to remove the cleaved tag and the protease. The final purification step is
size-exclusion chromatography (SEC) using a column equilibrated with a buffer suitable for
crystallization (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

AlphaLISA-Based WDR5-MLL Binding Assay

The inhibitory activity of MM-589 on the WDR5-MLL interaction is determined using an
AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay). The assay is performed in
a 384-well plate in a buffer such as 50 mM HEPES pH 7.5, 150 mM NacCl, 0.1% BSA, and
0.05% Tween-20.

e A constant concentration of biotinylated MLL-WIN peptide and His-tagged WDR5 are
incubated with varying concentrations of MM-589 for 1 hour at room temperature.

» Streptavidin-coated Donor beads and Ni-NTA-coated Acceptor beads are added to the wells.
e The plate is incubated for another hour in the dark at room temperature.

e The plate is read on an AlphaScreen-capable plate reader. In the absence of an inhibitor, the
binding of the MLL peptide to WDRS5 brings the Donor and Acceptor beads into close
proximity, generating a luminescent signal. MM-589 competes with the MLL peptide for
binding to WDR5, leading to a decrease in the signal.

e |IC50 values are calculated by fitting the dose-response curves using a nonlinear regression
model.
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MLL Histone Methyltransferase (HMT) Assay

The effect of MM-589 on the enzymatic activity of the MLL complex is assessed using an HMT
assay. The reconstituted MLL core complex (containing MLL, WDR5, RbBP5, and ASH2L) is
used.

e The MLL complex is incubated with a histone H3 substrate, S-adenosyl-L-[3H]-methionine
(as a methyl donor), and varying concentrations of MM-589 in a reaction buffer (e.g., 50 mM
Tris-HCI pH 8.0, 5 mM DTT).

e The reaction is incubated at 30°C for 1 houir.

e The reaction is stopped, and the histone substrate is captured on a filter paper or by another
separation method.

o The amount of incorporated radioactivity, corresponding to the level of histone methylation, is
guantified using a scintillation counter.

e |IC50 values are determined from the dose-response curves.

Cell Growth Inhibition Assay

The anti-proliferative effects of MM-589 are evaluated in leukemia cell lines.

e Cells (e.g., MV4-11, MOLM-13, HL-60) are seeded in 96-well plates at a specific density
(e.g., 5,000 cells/well).

e The cells are treated with a serial dilution of MM-589 or DMSO as a vehicle control.
e The plates are incubated for 4 to 7 days at 37°C in a humidified 5% CO2 atmosphere.

o Cell viability is assessed using a colorimetric assay such as WST-8 or MTT. Areagent is
added to the wells, which is converted into a colored formazan product by metabolically
active cells.

e The absorbance is measured using a microplate reader at the appropriate wavelength.
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e |IC50 values are calculated by plotting the percentage of cell growth inhibition against the
logarithm of the compound concentration.

X-ray Crystallography of the MM-589-WDR5 Complex

For crystallization, purified WDRS5 is concentrated to approximately 10 mg/mL and incubated
with a molar excess of MM-589.

o The complex is crystallized using the vapor diffusion method. Crystals of the MM-589-WDR5
complex can be grown in conditions such as 0.1 M Bis-Tris pH 6.5, 26% PEG 8000, and 0.1
M ammonium sulfate.

o Crystals are cryoprotected using the mother liquor supplemented with a cryoprotectant (e.g.,
20% glycerol) and flash-frozen in liquid nitrogen.

o X-ray diffraction data are collected at a synchrotron source.

e The structure is solved by molecular replacement using a previously determined WDR5
structure as the search model.

o The model is refined using iterative cycles of manual model building and computational
refinement to yield the final structure.

Visualizations

The following diagrams illustrate key pathways and workflows related to the MM-589-WDR5
complex.
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WDRS5 signaling pathway and the inhibitory action of MM-589.
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Experimental workflow for the characterization of MM-589.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b8085399/docs?utm_src=pdf-body-img#structure-of-the-mm-589-tfa-complex-with-wdr5-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Interaction

High-Affinity Binding

WDR5 WIN Site

I
IInteraction Blockec\
I
I

=0

Disruption of WDR5-MLL
Protein-Protein Interaction

'

Inhibition of MLL HMT Activity

l

MLL WIN Motif

Downregulation of Target Genes
(e.g., HOXA9, MEIS1)

Inhibition of MLL-rearranged
Leukemia Cell Growth

Click to download full resolution via product page

Mechanism of action of MM-589 in inhibiting the WDR5-MLL interaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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